Cas no 649569-54-0 (Ethanethioic acid, S-[4-(4-bromophenyl)-4-oxobutyl] ester)

• Product name: Ethanethioic acid, S-[4-(4-bromophenyl)-4-oxobutyl] ester
• CAS No: 649569-54-0
• MF: C₁₂H₁₃BrO₂S
• MW: 301.199421644211
• CID: 411070
• PubChem ID: 71377824

Ethanethioic acid, S-[4-(4-bromophenyl)-4-oxobutyl] ester Chemical and Physical Properties

Names and Identifiers

• Ethanethioic acid, S-[4-(4-bromophenyl)-4-oxobutyl] ester
• S-[4-(4-bromophenyl)-4-oxobutyl] ethanethioate
• 649569-54-0
• DTXSID10800452

• Inchi： InChI=1S/C12H13BrO2S/c1-9(14)16-8-2-3-12(15)10-4-6-11(13)7-5-10/h4-7H,2-3,8H2,1H3
• InChI Key： UEVVOZGBICDANP-UHFFFAOYSA-N
• SMILES： CC(=O)SCCCC(=O)C1=CC=C(C=C1)Br

Computed Properties

• Exact Mass: 299.98199
• Monoisotopic Mass: 299.98196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 59.4Ų

Experimental Properties

• PSA: 34.14